![molecular formula C19H18BrN5O6 B269671 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide](/img/structure/B269671.png)
5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide
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Overview
Description
5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide is not well understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. Moreover, this compound has been reported to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent cytotoxic effects against cancer cells. This compound has been reported to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, this compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase. However, further studies are required to understand the biochemical and physiological effects of this compound fully.
Advantages and Limitations for Lab Experiments
5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide has several advantages for lab experiments. This compound is easy to synthesize and purify, making it readily available for research purposes. Moreover, this compound exhibits potent activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs.
However, this compound also has some limitations for lab experiments. One of the significant limitations is its toxicity, which makes it challenging to use in vivo studies. Moreover, the mechanism of action of this compound is not well understood, which limits its potential applications.
Future Directions
5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide has several potential future directions for research. One of the significant directions is to study the mechanism of action of this compound fully. Moreover, further studies are required to understand the biochemical and physiological effects of this compound. Furthermore, this compound can be modified to improve its activity against cancer cells and reduce its toxicity. Lastly, this compound can be evaluated for its potential applications in other fields of science, such as material science and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. Further studies are required to understand the full potential of this compound and its applications in different fields of science.
Synthesis Methods
The synthesis of 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide has been reported in the literature using different methods. One of the methods involves the reaction of 4-bromo-3-nitro-1H-pyrazole with N'-[2,4-dimethoxy-3-methylbenzylidene]-2-furohydrazide in the presence of a base. The reaction mixture is then refluxed for a specific time, and the product is obtained after purification.
Scientific Research Applications
5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N'-(2,4-dimethoxy-3-methylbenzylidene)-2-furohydrazide has been extensively studied for its potential applications in various fields of science. One of the significant applications is in the field of medicinal chemistry, where this compound has been evaluated for its anticancer activity. Studies have shown that this compound exhibits potent activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.
properties
Molecular Formula |
C19H18BrN5O6 |
---|---|
Molecular Weight |
492.3 g/mol |
IUPAC Name |
5-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-[(Z)-(2,4-dimethoxy-3-methylphenyl)methylideneamino]furan-2-carboxamide |
InChI |
InChI=1S/C19H18BrN5O6/c1-11-15(29-2)6-4-12(17(11)30-3)8-21-22-19(26)16-7-5-13(31-16)9-24-10-14(20)18(23-24)25(27)28/h4-8,10H,9H2,1-3H3,(H,22,26)/b21-8- |
InChI Key |
ZAEQKMSVOCGHEV-WNFQYIGGSA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1OC)/C=N\NC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br)OC |
SMILES |
CC1=C(C=CC(=C1OC)C=NNC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br)OC |
Canonical SMILES |
CC1=C(C=CC(=C1OC)C=NNC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br)OC |
Origin of Product |
United States |
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